Cas no 82515-39-7 (3-tert-butyl-2,6,7-trioxa-1-phosphabicyclo[2.2.2]octane 1-oxide)

• Product Name: 3-tert-butyl-2,6,7-trioxa-1-phosphabicyclo[2.2.2]octane 1-oxide
• CAS No: 82515-39-7
• MF: C₈H₁₅O₄P
• MW: 206.176063776016
• CID: 1806132
• PubChem ID: 3067951
• Update Time: 2025-04-21

3-tert-butyl-2,6,7-trioxa-1-phosphabicyclo[2.2.2]octane 1-oxide Chemical and Physical Properties

Names and Identifiers

• 3-tert-butyl-2,6,7-trioxa-1-phosphabicyclo[2.2.2]octane 1-oxide
• 3-tert-butyl-2,6,7-trioxa-1λ⁵-phosphabicyclo[2.2.2]octane 1-oxide
• 1,3-Propanediol, 1-tert-butyl-2-(hydroxymethyl)-, cyclic phosphate (1:1)
• 2,6,7-Trioxa-1-phosphabicyclo(2.2.2)octane, 3-(1,1-dimethylethyl)-, 1-oxide
• 3-tert-Butyl-2,6,7-trioxa-1lambda~5~-phosphabicyclo[2.2.2]octan-1-one
• 82515-39-7
• DTXSID501002753
• 3-(1,1-Dimethylethyl)-2,6,7-trioxa-1-phosphabicyclo(2.2.2)octane 1-oxide

• Inchi： 1S/C8H15O4P/c1-8(2,3)7-6-4-10-13(9,12-7)11-5-6/h6-7H,4-5H2,1-3H3
• InChI Key： SEBYPXGQZJQXHS-UHFFFAOYSA-N
• SMILES： P12(=O)OCC(CO1)C(C(C)(C)C)O2

Computed Properties

• Exact Mass: 206.071
• Monoisotopic Mass: 206.071
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• Density: 1.21
• Boiling Point: 243.7°Cat760mmHg
• Flash Point: 115.3°C
• PSA: 54.57000
• LogP: 2.20240

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphoric acids and derivatives Organic phosphoric acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphoric acids and derivatives